Cas no 2375262-29-4 (2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid)

• Product Name: 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid
• CAS No: 2375262-29-4
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 6174280
• PubChem ID: 145874292
• Update Time: 2025-11-01

2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-7440291
• 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid
• 2375262-29-4
• Z3828445124

• Inchi： 1S/C8H14O4/c1-8(2)5-11-6(4-12-8)3-7(9)10/h6H,3-5H2,1-2H3,(H,9,10)
• InChI Key： MDAIVJNTBLGJDW-UHFFFAOYSA-N
• SMILES： O1CC(CC(=O)O)OCC1(C)C

Computed Properties

• Exact Mass: 174.08920892g/mol
• Monoisotopic Mass: 174.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid

Research Brief on 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid (CAS: 2375262-29-4): Recent Advances and Applications

2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid (CAS: 2375262-29-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique dioxane ring structure, has shown promising potential in various applications, including drug development, chemical synthesis, and material science. Recent studies have explored its utility as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential industrial applications.

A recent study published in the Journal of Medicinal Chemistry investigated the role of 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers utilized computational modeling and high-throughput screening to identify derivatives of this compound with enhanced binding affinity and selectivity. The results demonstrated that modifications to the acetic acid moiety could significantly improve the compound's pharmacokinetic properties, making it a viable candidate for further preclinical development. This study underscores the versatility of 2375262-29-4 as a scaffold for designing enzyme inhibitors with therapeutic potential.

In addition to its pharmaceutical applications, 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid has also been explored in the field of chemical biology as a linker for bioconjugation. A 2023 study in Bioconjugate Chemistry reported the successful use of this compound in the development of antibody-drug conjugates (ADCs). The researchers highlighted its stability under physiological conditions and its ability to facilitate efficient payload release upon internalization into target cells. These findings suggest that 2375262-29-4 could play a critical role in advancing ADC technology, particularly for cancer therapeutics.

Another area of interest is the compound's potential in material science. A recent publication in ACS Applied Materials & Interfaces described the incorporation of 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid into polymer matrices to enhance their mechanical and thermal properties. The study revealed that the compound's rigid dioxane ring contributes to improved polymer stability, making it suitable for applications in biomedical devices and coatings. This multidisciplinary approach highlights the broad utility of 2375262-29-4 beyond traditional pharmaceutical contexts.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid. A 2024 review in Organic Process Research & Development discussed optimization strategies for its production, emphasizing the need for greener and more cost-effective methodologies. The authors proposed catalytic approaches that could reduce waste and improve yield, addressing one of the key bottlenecks in the commercialization of this compound.

In conclusion, 2-(5,5-Dimethyl-1,4-dioxan-2-yl)acetic acid (CAS: 2375262-29-4) represents a versatile and promising compound with applications spanning drug development, bioconjugation, and material science. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic and industrial solutions. Future studies should focus on addressing synthesis challenges and further elucidating its mechanistic roles in biological systems.